2-CHLORO-N6-CYCLOPENTYL-1-*DEAZAADENOSIN E
2-CHLORO-N6-CYCLOPENTYL-1-*DEAZAADENOSIN E
Brand Name:
Vulcanchem
CAS No.:
113646-62-1
VCID:
VC0177380
InChI:
InChI=1S/C16H21ClN4O4/c17-11-5-9(19-8-3-1-2-4-8)12-15(20-11)21(7-18-12)16-14(24)13(23)10(6-22)25-16/h5,7-8,10,13-14,16,22-24H,1-4,6H2,(H,19,20)/t10-,13-,14-,16-/m1/s1
SMILES:
C1CCC(C1)NC2=CC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)Cl
Molecular Formula:
C16H21ClN4O4
Molecular Weight:
368.81 g/mol
2-CHLORO-N6-CYCLOPENTYL-1-*DEAZAADENOSIN E
CAS No.: 113646-62-1
Main Products
VCID: VC0177380
Molecular Formula: C16H21ClN4O4
Molecular Weight: 368.81 g/mol
| CAS No. | 113646-62-1 |
|---|---|
| Product Name | 2-CHLORO-N6-CYCLOPENTYL-1-*DEAZAADENOSIN E |
| Molecular Formula | C16H21ClN4O4 |
| Molecular Weight | 368.81 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-[5-chloro-7-(cyclopentylamino)imidazo[4,5-b]pyridin-3-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C16H21ClN4O4/c17-11-5-9(19-8-3-1-2-4-8)12-15(20-11)21(7-18-12)16-14(24)13(23)10(6-22)25-16/h5,7-8,10,13-14,16,22-24H,1-4,6H2,(H,19,20)/t10-,13-,14-,16-/m1/s1 |
| Standard InChIKey | ZQSTWOIIMKNFPE-DSPGLSBSSA-N |
| Isomeric SMILES | C1CCC(C1)NC2=CC(=NC3=C2N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)Cl |
| SMILES | C1CCC(C1)NC2=CC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)Cl |
| Canonical SMILES | C1CCC(C1)NC2=CC(=NC3=C2N=CN3C4C(C(C(O4)CO)O)O)Cl |
| Synonyms | 1-DCCA 1-deaza-2-chloro-N(6)-cyclopentyladenosine |
| PubChem Compound | 464380 |
| Last Modified | Nov 11 2021 |
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